5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(2-chloro-5-hydroxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H8ClNO2/c12-10-3-2-8(14)5-9(10)7-1-4-11(15)13-6-7/h1-6,14H,(H,13,15)
• InChI Key: BAVMIYDHJQYJAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C2=CNC(=O)C=C2)Cl
• Molecular Formula: C11H8ClNO2
• DSSTOX Substance ID: DTXSID60682881
• Molecular Weight: 221.64 g/mol
• CAS RN: 1261992-79-3

Description

5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine (C5H2OHP) is a synthetic compound that is used in scientific research and laboratory experiments. It is a phenyl-substituted pyridinium compound that is gaining attention due to its potential applications in a variety of fields.

Scientific Research Applications

5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in various scientific research areas. It has been used as a model compound to study the effects of substituents on the reactivity of pyridinium compounds. Additionally, it has been investigated as a possible inhibitor of the enzyme acetylcholinesterase, which has potential implications in the treatment of Alzheimer’s disease. Furthermore, 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been studied for its potential as an antioxidant and anti-inflammatory agent.

Mechanism of Action

5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to interact with the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% can lead to an increase in the levels of acetylcholine in the brain, which is thought to be beneficial in the treatment of Alzheimer’s disease. Additionally, 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to act as an antioxidant, scavenging free radicals and reducing oxidative stress. It may also act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which may be beneficial in the treatment of Alzheimer’s disease. Additionally, 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to act as an antioxidant, scavenging free radicals and reducing oxidative stress. It may also act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity level (95%). Additionally, it is stable and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. For example, it is not water-soluble and therefore must be used in an organic solvent. Additionally, its mechanism of action is not fully understood and further research is needed to elucidate its effects.

Future Directions

5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has potential applications in a variety of fields and further research is needed to fully understand its mechanism of action and potential therapeutic uses. Future research should focus on the biochemical and physiological effects of 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% and its potential application as an inhibitor of acetylcholinesterase, as well as its potential use as an antioxidant and anti-inflammatory agent. Additionally, further research should be conducted to investigate the effects of substituents on the reactivity of pyridinium compounds. Finally, research should be conducted to investigate the potential toxicity of 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% and its potential for use in drug delivery systems.

Synthesis Methods

5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% is synthesized by a two-step process. The first step is the reaction of 2-chloro-5-hydroxyphenylacetic acid with 2-chloropyridine in the presence of a base to form the corresponding 2-chloro-5-hydroxyphenyl-2-hydroxypyridine (5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95%) intermediate. The second step is the reaction of the intermediate with a base in the presence of an acid to form the final 5-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% product.